Cas no 115885-67-1 (Pyridazine,3,6-dichloro-4-(1,1-dimethylpropyl)-)

• Product Name: Pyridazine,3,6-dichloro-4-(1,1-dimethylpropyl)-
• CAS No: 115885-67-1
• MF: C₉H₁₂Cl₂N₂
• MW: 219.110980033875
• CID: 187046
• PubChem ID: 189332
• Update Time: 2025-04-19

Pyridazine,3,6-dichloro-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3,6-dichloro-4-(1,1-dimethylpropyl)-
• 3,6-dichloro-4-(2-methylbutan-2-yl)pyridazine
• DTXSID30921830
• Pyridazine, 3,6-dichloro-4-(1,1-dimethylpropyl)-
• SCHEMBL15884544
• 115885-67-1

• Inchi： 1S/C9H12Cl2N2/c1-4-9(2,3)6-5-7(10)12-13-8(6)11/h5H,4H2,1-3H3
• InChI Key： MSMPBVJTMBQVRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)CC

Computed Properties

• Exact Mass: 218.03796
• Monoisotopic Mass: 218.037754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 4

Experimental Properties

• Density: 1.197
• Boiling Point: 312.2°C at 760 mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.515
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives